1-Methyl-3-(4-nitrophenyl)urea
Overview
Description
1-Methyl-3-(4-nitrophenyl)urea is a chemical compound that is widely used in scientific research. This compound is known for its unique properties and has been used in various applications in the field of chemistry and biology.
Scientific Research Applications
Antibacterial Activity
“N-Methyl-N’-(4-nitrophenyl)urea” and its metal (II) complexes have been synthesized and characterized, and their antibacterial activities have been evaluated . The metal complexes displayed much higher antibacterial activities and better inhibitory effects than that of the ligand and standard drugs .
Proteomics Research
“N-Methyl-N’-(4-nitrophenyl)urea” is used in proteomics research . Proteomics is a branch of biology that studies proteins, their structures, and functions. This compound can be used to study protein interactions, modifications, and localization .
Anion Binding
Asymmetric minimal receptors based on “4-nitrophenylurea” were shown to bind a range of anions and are deprotonated by both fluoride and hydroxide to give a colorimetric response . This property can be used in the development of sensors for detecting specific anions .
Synthesis of N-substituted Ureas
“N-Methyl-N’-(4-nitrophenyl)urea” can be synthesized by nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent . This method provides a simple, mild, and efficient way to synthesize N-substituted ureas .
Thermal Stability Improvement
“N-Methyl-N’-(4-nitrophenyl)urea” has been used to improve the thermal stability of nitrocellulose . This property can be beneficial in the production of materials that require high thermal stability .
Pharmaceutical Applications
“N-Methyl-N’-(4-nitrophenyl)urea” and its derivatives have diverse chemical and biological properties, making them extensively employed in pharmaceutical industries . They can serve as building blocks for various other important chemicals of high commercial interest .
properties
IUPAC Name |
1-methyl-3-(4-nitrophenyl)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N3O3/c1-9-8(12)10-6-2-4-7(5-3-6)11(13)14/h2-5H,1H3,(H2,9,10,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KLRUCOUQQILQEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)NC1=CC=C(C=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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